Cas no 5470-16-6 (N'-[(E)-(3-methoxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]-2-(3-methylphenoxy)acetohydrazide)

• Product Name: N'-[(E)-(3-methoxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]-2-(3-methylphenoxy)acetohydrazide
• CAS No: 5470-16-6
• MF: C₁₇H₁₇N₃O₆
• MW: 359.333384275436
• CID: 1593430
• PubChem ID: 135479472
• Update Time: 2025-04-21

N'-[(E)-(3-methoxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]-2-(3-methylphenoxy)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-[(E)-(3-methoxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]-2-(3-methylphenoxy)acetohydrazide
• STK667774
• CCG-8520
• N'-[(E)-(4-hydroxy-3-methoxy-5-nitrophenyl)methylidene]-2-(3-methylphenoxy)acetohydrazide
• 5470-16-6
• BIM-0020765.P001
• AKOS001714557

• Inchi： 1S/C17H17N3O6/c1-11-4-3-5-13(6-11)26-10-16(21)19-18-9-12-7-14(20(23)24)17(22)15(8-12)25-2/h3-9,22H,10H2,1-2H3,(H,19,21)/b18-9+
• InChI Key： UZUFSCZHQMQTRI-GIJQJNRQSA-N
• SMILES： O(CC(N/N=C/C1C=C(C(=C(C=1)[N+](=O)[O-])O)OC)=O)C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 359.11181
• Monoisotopic Mass: 359.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 123A^2
• XLogP3: 3.2

Experimental Properties

• Density: 1.36
• Boiling Point: 491.7°C at 760 mmHg
• Flash Point: 251.2°C
• Refractive Index: 1.612
• PSA: 119.8